Cas no 477869-46-8 (1-BENZHYDRYL-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE)

• Product Name: 1-BENZHYDRYL-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE
• CAS No: 477869-46-8
• MF: C₃₀H₂₈ClN₃O₂S
• MW: 530.080224990845
• CID: 5270356
• Update Time: 2026-03-09

1-BENZHYDRYL-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE Chemical and Physical Properties

Names and Identifiers

• 4-[(4-BENZHYDRYLPIPERAZINO)METHYL]-2-NITROPHENYL 4-CHLOROPHENYL SULFIDE
• 1-BENZHYDRYL-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE
• 1-({4-[(4-chlorophenyl)sulfanyl]-3-nitrophenyl}methyl)-4-(diphenylmethyl)piperazine
• 1-benzhydryl-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine
• 1-benzhydryl-4-[[4-(4-chlorophenyl)sulfanyl-3-nitrophenyl]methyl]piperazine
• Oprea1_845967

• Inchi： 1S/C30H28ClN3O2S/c31-26-12-14-27(15-13-26)37-29-16-11-23(21-28(29)34(35)36)22-32-17-19-33(20-18-32)30(24-7-3-1-4-8-24)25-9-5-2-6-10-25/h1-16,21,30H,17-20,22H2
• InChI Key： BAVDRKNLIQWVIM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(=CC=1[N+](=O)[O-])CN1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 677
• XLogP3: 7.3
• Topological Polar Surface Area: 77.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-BENZHYDRYL-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE

Comprehensive Overview of 1-BENZHYDRYL-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE (CAS No. 477869-46-8)

1-BENZHYDRYL-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE (CAS No. 477869-46-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their bioactive properties. The presence of a benzhydryl group, a chlorophenyl sulfanyl moiety, and a nitrobenzyl group in its structure makes it a subject of interest for researchers exploring novel therapeutic agents and chemical intermediates.

In recent years, the demand for piperazine-based compounds has surged, driven by their versatility in drug discovery and development. 1-BENZHYDRYL-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE is no exception, as its molecular framework offers potential for modulating biological targets. Researchers are particularly intrigued by its sulfanyl linkage and nitro group, which may contribute to its reactivity and binding affinity in pharmacological contexts. This compound is often discussed in forums and publications focusing on medicinal chemistry and organic synthesis, making it a trending topic among professionals and enthusiasts alike.

The synthesis of 1-BENZHYDRYL-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE involves multi-step organic reactions, including alkylation, sulfuration, and nitration. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 477869-46-8 serves as a unique identifier in chemical databases, facilitating its retrieval and study. Given the growing interest in structure-activity relationships (SAR), this compound is frequently referenced in studies aiming to optimize the efficacy and safety of piperazine-containing drugs.

One of the key reasons for the popularity of 1-BENZHYDRYL-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE is its potential role in addressing contemporary health challenges. For instance, researchers are investigating its applicability in neurological disorders and inflammatory conditions, areas where piperazine derivatives have shown promise. Online searches often include queries like "piperazine compounds for CNS diseases" or "nitrobenzyl derivatives in drug design," reflecting the compound's relevance to current scientific discourse.

From an industrial perspective, 1-BENZHYDRYL-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE is valued for its role as a chemical intermediate. Its robust structure allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability aligns with the broader trend of custom synthesis in the pharmaceutical and agrochemical sectors, where companies seek specialized compounds to meet evolving market needs.

Environmental and safety considerations are also paramount when working with 1-BENZHYDRYL-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE. Proper handling, storage, and disposal protocols must be followed to mitigate any risks associated with its use. Regulatory compliance is essential, and researchers are encouraged to consult material safety data sheets (MSDS) and relevant guidelines to ensure safe laboratory practices.

In conclusion, 1-BENZHYDRYL-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE (CAS No. 477869-46-8) represents a fascinating area of study within organic chemistry and pharmaceutical sciences. Its complex structure and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about drug development and chemical innovation.